Euxanthone Euxanthone Euxanthone, also known as purrenone, belongs to the class of organic compounds known as xanthones. These are polycyclic aromatic compounds containing a xanthene moiety conjugated to a ketone group at carbon 9. Xanthene is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring. Euxanthone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, euxanthone is primarily located in the membrane (predicted from logP). Outside of the human body, euxanthone can be found in fruits and mammee apple. This makes euxanthone a potential biomarker for the consumption of these food products.
Euxanthone is a member of the class of xanthones that is 9H-xanthene substituted by hydroxy group at positions 1 and 7 and an oxo group at position 9. It has been isolated from Cratoxylum cochinchinense. It has a role as a plant metabolite and a metabolite. It is a member of xanthones and a member of phenols.
Brand Name: Vulcanchem
CAS No.: 529-61-3
VCID: VC20794640
InChI: InChI=1S/C13H8O4/c14-7-4-5-10-8(6-7)13(16)12-9(15)2-1-3-11(12)17-10/h1-6,14-15H
SMILES: C1=CC(=C2C(=C1)OC3=C(C2=O)C=C(C=C3)O)O
Molecular Formula: C13H8O4
Molecular Weight: 228.2 g/mol

Euxanthone

CAS No.: 529-61-3

Cat. No.: VC20794640

Molecular Formula: C13H8O4

Molecular Weight: 228.2 g/mol

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Euxanthone - 529-61-3

Specification

Description Euxanthone, also known as purrenone, belongs to the class of organic compounds known as xanthones. These are polycyclic aromatic compounds containing a xanthene moiety conjugated to a ketone group at carbon 9. Xanthene is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring. Euxanthone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, euxanthone is primarily located in the membrane (predicted from logP). Outside of the human body, euxanthone can be found in fruits and mammee apple. This makes euxanthone a potential biomarker for the consumption of these food products.
Euxanthone is a member of the class of xanthones that is 9H-xanthene substituted by hydroxy group at positions 1 and 7 and an oxo group at position 9. It has been isolated from Cratoxylum cochinchinense. It has a role as a plant metabolite and a metabolite. It is a member of xanthones and a member of phenols.
CAS No. 529-61-3
Molecular Formula C13H8O4
Molecular Weight 228.2 g/mol
IUPAC Name 1,7-dihydroxyxanthen-9-one
Standard InChI InChI=1S/C13H8O4/c14-7-4-5-10-8(6-7)13(16)12-9(15)2-1-3-11(12)17-10/h1-6,14-15H
Standard InChI Key KDXFPEKLLFWHMN-UHFFFAOYSA-N
SMILES C1=CC(=C2C(=C1)OC3=C(C2=O)C=C(C=C3)O)O
Canonical SMILES C1=CC(=C2C(=C1)OC3=C(C2=O)C=C(C=C3)O)O
Appearance Yellow powder
Melting Point 240°C

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